Cas no 338412-52-5 (1-benzyl-N-(3,4-dimethylphenyl)-6-hydroxy-2-oxo-1,2-dihydro-4-pyrimidinecarboxamide)

• Product Name: 1-benzyl-N-(3,4-dimethylphenyl)-6-hydroxy-2-oxo-1,2-dihydro-4-pyrimidinecarboxamide
• CAS No: 338412-52-5
• MF: C₂₀H₁₉N₃O₃
• MW: 349.383164644241
• CID: 5270733
• Update Time: 2026-03-09

1-benzyl-N-(3,4-dimethylphenyl)-6-hydroxy-2-oxo-1,2-dihydro-4-pyrimidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-BENZYL-N-(3,4-DIMETHYLPHENYL)-6-HYDROXY-2-OXO-1,2-DIHYDRO-4-PYRIMIDINECARBOXAMIDE
• 1-benzyl-N-(3,4-dimethylphenyl)-6-hydroxy-2-oxo-1,2-dihydropyrimidine-4-carboxamide
• 3-benzyl-N-(3,4-dimethylphenyl)-2,4-dioxo-1H-pyrimidine-6-carboxamide
• Oprea1_857321
• MLS000763785
• HMS2632G24
• SMR000334125
• 1-benzyl-N-(3,4-dimethylphenyl)-6-hydroxy-2-oxo-1,2-dihydro-4-pyrimidinecarboxamide

• Inchi： 1S/C20H19N3O3/c1-13-8-9-16(10-14(13)2)21-19(25)17-11-18(24)23(20(26)22-17)12-15-6-4-3-5-7-15/h3-11H,12H2,1-2H3,(H,21,25)(H,22,26)
• InChI Key： FWLIUNRUEGBRAE-UHFFFAOYSA-N
• SMILES： O=C1NC(C(NC2C=CC(C)=C(C)C=2)=O)=CC(N1CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 595
• XLogP3: 2.5
• Topological Polar Surface Area: 78.5

Additional information on 1-benzyl-N-(3,4-dimethylphenyl)-6-hydroxy-2-oxo-1,2-dihydro-4-pyrimidinecarboxamide

1-Benzyl-N-(3,4-Dimethylphenyl)-6-Hydroxy-2-Oxo-1,2-Dihydro-4-Pyrimidinecarboxamide: A Comprehensive Overview

CAS No 338412-52-5 refers to the compound known as 1-benzyl-N-(3,4-dimethylphenyl)-6-hydroxy-2-oxo-1,2-dihydro-4-pyrimidinecarboxamide, a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied for their biological activities and structural versatility. The molecule's structure features a pyrimidine ring system with substituents that include a benzyl group, a hydroxyl group, and a carboxamide moiety attached to a dimethylphenyl group. These functional groups contribute to the compound's unique chemical properties and reactivity.

The synthesis of 1-benzyl-N-(3,4-dimethylphenyl)-6-hydroxy-2-oxo-1,2-dihydro-4-pyrimidinecarboxamide involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules through strategies like microwave-assisted synthesis and catalytic asymmetric synthesis. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for downstream applications in drug discovery and material science.

The biological activity of this compound has been a focal point of recent research. Studies have demonstrated that CAS No 338412-52-5 exhibits potent inhibitory effects on certain enzymes involved in metabolic pathways. For instance, research published in 2023 highlighted its ability to inhibit histone deacetylases (HDACs), which are key targets in the treatment of cancer and inflammatory diseases. The hydroxyl group at position 6 of the pyrimidine ring plays a crucial role in this activity by facilitating hydrogen bonding interactions with the enzyme's active site.

In addition to its enzymatic inhibitory properties, this compound has shown promise in modulating cellular signaling pathways. Preclinical studies have indicated that it can influence the activity of kinases and other signaling molecules, potentially offering therapeutic benefits in conditions such as neurodegenerative disorders and cardiovascular diseases. The dimethylphenyl group attached to the nitrogen atom contributes to the compound's lipophilicity, enhancing its ability to cross cellular membranes and interact with intracellular targets.

The application of 1-benzyl-N-(3,4-dimethylphenyl)-6-hydroxy-2-oxo-1,2-dihydro-4-pyrimidinecarboxamide extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) due to its ability to emit light upon excitation. Recent studies have focused on optimizing its photoluminescence quantum yield through structural modifications, paving the way for its integration into next-generation display technologies.

The environmental impact of synthesizing this compound is another area of growing interest. Green chemistry principles are increasingly being applied to minimize waste and reduce energy consumption during production. For example, solvent-free synthesis methods and catalytic systems are being developed to synthesize CAS No 338412-52-5 more sustainably. These efforts align with global initiatives aimed at promoting eco-friendly chemical processes while maintaining high standards of product quality.

In conclusion, 1-benzyl-N-(3,4-dimethylphenyl)-6-hydroxy-2-oxo-1,2-dihydro-4-pyrimidinecarboxamide, identified by CAS No 338412-52-5, represents a multifaceted molecule with diverse applications across various scientific domains. Its structural complexity provides a foundation for exploring novel chemical reactions and biological interactions. As research continues to uncover its potential uses and optimize its synthesis pathways, this compound stands at the forefront of innovation in both medicine and materials science.